3-Bromo-2-(tert-butyl)pyridine

• Molecular Formula: C9H12BrN
• Molecular Weight: 214.10 g/mol
• IUPAC Name: 3-bromo-2-tert-butylpyridine
• InChI: InChI=1S/C9H12BrN/c1-9(2,3)8-7(10)5-4-6-11-8/h4-6H,1-3H3
• InChI Key: JDECANCYOFOBPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC=N1)Br

Description

3-Bromo-2-(tert-butyl)pyridine is a halogenated pyridine derivative characterized by a bromine atom at the 3-position and a bulky tert-butyl group at the 2-position of the pyridine ring. This compound is of significant interest in organic synthesis, particularly in cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) due to the bromine’s reactivity and the tert-butyl group’s steric and electronic effects.

Comparison with Similar Compounds

Structural and Spectral Comparisons

The table below compares 3-Bromo-2-(tert-butyl)pyridine with structurally similar bromopyridine derivatives, focusing on molecular weight, substituents, and spectral data.

Compound	Molecular Weight (g/mol)	Substituents	IR Peaks (cm⁻¹)	Key NMR Signals (δ, ppm)	Source
3-Bromo-2-(tert-butyl)pyridine	~211.1 (estimated)	Br (C3), tert-butyl (C2)	N/A	Predicted: tert-butyl (~1.4 ppm, singlet), pyridine protons (~7.0–8.5 ppm)	Extrapolated
3-Bromo-2-(tert-butyl)imidazo[1,2-a]pyridine	57.17	Br, tert-butyl, fused imidazole	2976, 1573, 1432, 1072, 782	δ 8.17–8.11 (m, 3H), 7.64 (d, J = 9.2 Hz), 7.48 (t, J = 7.6 Hz)
3-Bromo-2-(methoxymethyl)pyridine	216.1	Br (C3), methoxymethyl (C2)	N/A	δ 2.46 (s, 3H, CH3), 3.50 (s, 3H, OCH3), 7.02–8.02 (pyridine protons)
3-Bromo-2-(p-tolyl)pyridine	248.1	Br (C3), p-tolyl (C2)	N/A	δ 7.20–8.02 (aryl protons), 2.36 (s, 3H, CH3)
3-Bromo-2-(methylthio)pyridine	218.1	Br (C3), methylthio (C2)	N/A	Market data available (2020–2025); synthetic methods emphasize thioether stability

Key Observations:

• Steric Effects : The tert-butyl group in 3-Bromo-2-(tert-butyl)pyridine introduces significant steric hindrance compared to smaller substituents like methoxymethyl or methylthio. This affects reactivity in cross-coupling reactions, as seen in the synthesis of 3-Bromo-2-(p-tolyl)pyridine via Suzuki coupling, where bulky groups may require optimized catalysts or conditions .
• Electronic Effects : Electron-donating groups (e.g., tert-butyl) deactivate the pyridine ring toward electrophilic substitution but enhance stability in radical or nucleophilic reactions. In contrast, electron-withdrawing groups (e.g., Br) increase electrophilic reactivity at adjacent positions .

Cross-Coupling Reactions

• Suzuki-Miyaura Coupling : 3-Bromo-2-(tert-butyl)pyridine is expected to undergo Suzuki coupling with aryl boronic acids, analogous to 3-Bromo-2-(p-tolyl)pyridine, which was synthesized using Pd(OAc)₂ and K₂CO₃ in MeCN/MeOH . The tert-butyl group may necessitate longer reaction times or higher temperatures due to steric hindrance.
• Borylation : Similar to 3-Bromo-2-(methoxymethyl)pyridine, tert-butyl-substituted derivatives can be converted to boronic esters using Pd(dppf)Cl₂ and bis(pinacolato)diboron. reports a 63% yield for a related compound under argon at 100°C .

Functional Group Transformations

• Methylation: The tert-butyl group is typically introduced via alkylation of pyridine precursors. For example, 3-Bromo-2-(methoxymethyl)pyridine was synthesized by treating (3-bromopyridin-2-yl)methanol with NaH and CH₃I . A similar strategy could apply to tert-butyl substitution using tert-butyl halides.